![molecular formula C19H26N2O2 B5556833 5,7-diethyl-2-(4-methoxyphenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one](/img/structure/B5556833.png)
5,7-diethyl-2-(4-methoxyphenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5,7-diethyl-2-(4-methoxyphenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one, also known as DET, is a psychoactive compound that belongs to the tryptamine family. It is a derivative of the hallucinogenic drug, N,N-dimethyltryptamine (DMT), and has been found to produce similar effects in animal studies. DET has been studied for its potential therapeutic applications in the treatment of various mental illnesses, including depression and anxiety.
Scientific Research Applications
Synthesis and Characterization of Novel Compounds :
- Novel triazenes have been synthesized from the reaction of cyclic aminals with diazonium ions, indicating a methodology that could be relevant for the synthesis and study of compounds including the one of interest. These compounds were characterized using high-resolution mass spectrometry and NMR techniques, underscoring their potential in various scientific applications (Rivera & González-Salas, 2010).
Antimicrobial Applications :
- Adamantanes derivatives have been synthesized and shown to possess effective antibacterial activities. Though the specific chemical structure differs, this highlights the potential for related cyclic compounds in developing new antimicrobial agents (Balaji, Sarveswari, & Vijayakumar, 2015).
Chemical Reactivity and Synthesis :
- Research on oxidation products of β-methyl-substituted δ-lactones using specific reagents indicates a path for exploring the reactivity and functionalization of cyclic compounds, potentially applicable to the compound (Matsui, Tahara, & Nakayama, 1984).
Molecular Modifications and Drug Development :
- The synthesis of bicyclic σ receptor ligands with cytotoxic activity showcases the potential of cyclic compounds in drug development, particularly in targeting specific receptors associated with cancer (Geiger et al., 2007).
Properties
IUPAC Name |
5,7-diethyl-2-(4-methoxyphenyl)-1,3-diazatricyclo[3.3.1.13,7]decan-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O2/c1-4-18-10-20-12-19(5-2,17(18)22)13-21(11-18)16(20)14-6-8-15(23-3)9-7-14/h6-9,16H,4-5,10-13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFOIKPJYEBNGRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC12CN3CC(C1=O)(CN(C2)C3C4=CC=C(C=C4)OC)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.